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Compound of Interest

Compound Name: Mitoridine

Cat. No.: B10855564

CAS Number: 3911-19-1 Chemical Formula: C20H22N202 Molecular Weight: 322.4 g/mol

Mitoridine is an indole alkaloid that has been isolated from the plant Rauwolfia cumminsii, a
species belonging to the Apocynaceae family. This family of plants is well-known for producing
a wide array of biologically active alkaloids, many of which have found applications in
traditional and modern medicine. However, a comprehensive review of the scientific literature
reveals a significant scarcity of in-depth research specifically focused on Mitoridine.

While the general class of Rauwolfia alkaloids has been extensively studied for their
pharmacological effects, particularly their impact on the cardiovascular and central nervous
systems, detailed information regarding the specific biological activity, mechanism of action,
and quantitative pharmacological data for Mitoridine remains largely unavailable in the public
domain.

Physicochemical Properties

Based on its chemical structure as an indole alkaloid, Mitoridine is expected to be a crystalline
solid at room temperature with basic properties due to the presence of nitrogen atoms within its
heterocyclic rings. Its solubility is likely to be poor in water and better in organic solvents.

Property Value Source

CAS Number 3911-19-1 Chemical Abstracts Service
Molecular Formula C20H22N202 N/A

Molecular Weight 322.4 g/mol N/A
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Biological Activity and Potential

The known biological activities of other alkaloids isolated from Rauwolfia species, such as
reserpine and ajmaline, suggest that Mitoridine could potentially possess pharmacological
properties. These related compounds are known to have effects including:

» Antihypertensive activity: Many Rauwolfia alkaloids act by depleting catecholamines from
nerve endings, leading to a reduction in blood pressure.

» Antipsychotic effects: Some alkaloids from this genus have been used to treat psychosis and
anxiety.

» Antiarrhythmic properties: Certain compounds have shown efficacy in regulating heart
rhythm.

Despite these tantalizing possibilities for Mitoridine, there is a notable absence of published
studies detailing its specific biological effects. There are no publicly available reports on its
cytotoxicity, receptor binding affinities, or in vivo efficacy in animal models for any disease.

Experimental Data and Protocols

A thorough search of scientific databases and chemical supplier information did not yield any
specific experimental protocols or quantitative data for Mitoridine. Information such as ICso or
ECso values, which are crucial for quantifying the potency of a compound in biological assays,
is not available. Similarly, detailed methodologies for the synthesis, isolation, or biological
evaluation of Mitoridine are not described in the accessible literature.

Signaling Pathways and Mechanisms of Action

Due to the lack of research, the signaling pathways and specific molecular targets through
which Mitoridine might exert a biological effect are entirely unknown. It is not possible to
construct any diagrams of signaling pathways or experimental workflows related to Mitoridine
based on the current body of scientific knowledge.

Future Research Directions
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The structural classification of Mitoridine as a Rauwolfia alkaloid suggests that it is a
compound of interest for further pharmacological investigation. Future research should focus
on:

« |solation and Purification: Developing efficient methods for isolating Mitoridine in sufficient
guantities from Rauwolfia cumminsii or through total synthesis.

 In Vitro Screening: Conducting a broad panel of in vitro assays to determine its cytotoxic
effects and its activity against a range of biological targets, such as G-protein coupled
receptors, ion channels, and enzymes.

o Mechanism of Action Studies: If any significant biological activity is identified, subsequent
studies should aim to elucidate the underlying mechanism of action and identify the specific
molecular targets.

 In Vivo Studies: Evaluating the efficacy and safety of Mitoridine in relevant animal models of
disease based on the in vitro findings.

Conclusion

In conclusion, Mitoridine (CAS 3911-19-1) is an indole alkaloid from Rauwolfia cumminsii for
which there is a profound lack of detailed scientific information. While its chemical identity is
established, its biological activity, mechanism of action, and potential therapeutic applications
remain to be explored. The information available is insufficient to provide a comprehensive
technical guide as requested. Mitoridine represents an uncharted area within the rich field of
natural product chemistry and pharmacology, holding potential for future discovery.

 To cite this document: BenchChem. [Mitoridine: An Uncharted Indole Alkaloid]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10855564#mitoridine-cas-number-3911-19-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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